BENGHE Validation & Comparative

Check Availability & Pricing

Albac: A Comparative Analysis of its Impact on
Nutrient Digestibility in Poultry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Albac

Cat. No.: B3428439

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Albac (Bacitracin Methylene Disalicylate -
BMD) and its alternatives on nutrient digestibility in poultry. The information presented is
supported by experimental data to aid in research and development efforts.

Performance and Nutrient Digestibility: A
Comparative Overview

Albac has been a long-standing additive in the poultry industry, primarily used to promote
growth and improve feed efficiency. Its mode of action is largely attributed to its antimicrobial
properties, which modulate the gut microbiota, leading to a healthier intestinal environment and
improved nutrient absorption. This section compares the performance of Albac with common
alternatives: organic acids, probiotics, and enzymes.

Data Summary

The following table summarizes the comparative effects of Albac and its alternatives on key
performance and digestibility parameters in broiler chickens.
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Note: A direct, comprehensive study comparing all listed alternatives across all specified
digestibility parameters was not available in the reviewed literature. The data presented is a
compilation from multiple sources to provide a comparative perspective. Dashes (-) indicate
data not available in the cited study.

The data suggests that both Albac and its alternatives, such as organic acid blends and
probiotics, can lead to improvements in broiler performance metrics like body weight gain and
feed conversion ratio when compared to a basal diet[1]. One study demonstrated that an
organic acid blend resulted in a numerically higher body weight gain and a better feed
conversion ratio compared to BMD[1]. Furthermore, zinc bacitracin has been shown to increase
the activity of digestive enzymes like amylase and lipase in the pancreas, which would
theoretically contribute to improved nutrient digestibility[2].

Experimental Protocols

To validate the impact of any feed additive on nutrient digestibility, standardized experimental
protocols are crucial. Below are detailed methodologies for conducting an in vivo apparent
metabolizable energy (AME) and nutrient digestibility trial in broiler chickens.

In Vivo Apparent Metabolizable Energy and Nutrient Digestibility Trial
1. Animals and Housing:

» Daye-old broiler chicks (e.g., Ross 308 or Cobb 500) are obtained from a commercial
hatchery.

o Chicks are housed in environmentally controlled rooms in floor pens or battery cages.

o Temperature and lighting are managed according to the specific strain's guidelines.

e Feed and water are provided ad libitum.

2. Experimental Design and Diets:

o A completely randomized design is typically used.

» Birds are allocated to different dietary treatment groups with a specified number of replicates
per treatment.

o Abasal diet (e.g., corn-soybean meal based) is formulated to meet or exceed the nutrient
requirements for the specific growth phase of the broilers.

o The experimental diets consist of the basal diet supplemented with the test articles (e.g.,
Albac, probiotics, enzymes, organic acids) at predetermined inclusion levels.
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3. Data and Sample Collection:

» Performance Data: Body weight and feed intake are recorded at regular intervals (e.g.,
weekly) to calculate body weight gain, feed intake, and feed conversion ratio (FCR).

 Digestibility Assay (Total Collection Method):

e An adaptation period of at least 5 days to the experimental diets is allowed.

e A subsequent collection period of 3-4 days follows, during which total excreta from each
replicate is collected.

» Feed intake during the collection period is accurately measured.

o Excreta samples are pooled per replicate, homogenized, and a subsample is taken for
analysis.

e Samples are dried in a forced-air oven and ground for chemical analysis.

 Digestibility Assay (Indicator Method):

e An indigestible marker (e.g., titanium dioxide or chromic oxide) is added to the feed at a
known concentration.

» After an adaptation period, representative samples of excreta or ileal digesta are collected.

e The concentration of the marker and the nutrient of interest are determined in the feed and
the collected samples.

4. Chemical Analysis:

o Feed and excreta/digesta samples are analyzed for:

e Dry matter

o Gross energy (using a bomb calorimeter)

e Crude protein (Kjeldahl method)

o Ether extract (Soxhlet method)

o Other nutrients of interest (e.g., amino acids, minerals)

5. Calculations:

o Apparent Metabolizable Energy (AME): AME (kcal/kg) = (GEfeed - GEexcreta) / FI where GE
is the gross energy and Fl is the feed intake.

« Nutrient Digestibility (%): Digestibility = [ (Nutrientintake - Nutrientexcreted) / Nutrientintake ]
*100

Visualizing Experimental and Biological Processes

Experimental Workflow
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The following diagram illustrates a typical workflow for a broiler nutrition trial designed to
compare the effects of different feed additives on performance and nutrient digestibility.

Day-old Chicks Arrival & Acclimation

Randomization to Treatment Groups

:

Dietary Treatments:
- Control
- Albac
- Probiotic
- Enzyme
- Organic Acid

:

Rearing Period (e.g., 42 days)

:

Digestibility Trial (e.g., Day 18-21)

\
Performance Data Collection:
- Body Weight Excreta/Digesta Sample Collection
- Feed Intake

Laboratory Analysis:
- Gross Energy
Y l

- Crude Protein
- Ether Extract
Statistical Analysis

Results & Interpretation
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Experimental workflow for a comparative poultry nutrition trial.
Mechanism of Action: Albac's Influence on Gut Health and Nutrient Absorption

Albac primarily exerts its effect by modulating the gut microbiota. It selectively inhibits the
growth of certain Gram-positive bacteria. This shift in the microbial population is believed to
have several indirect benefits that lead to improved nutrient digestibility and absorption. The
following diagram provides a conceptual overview of this proposed signaling pathway.
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Conceptual pathway of Albac's impact on the poultry gut.
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In summary, while Albac has demonstrated efficacy in improving poultry performance, a
growing body of research indicates that alternatives such as organic acids, probiotics, and
enzymes can offer comparable benefits. The choice of additive will depend on various factors
including specific production goals, cost-effectiveness, and regulatory considerations. Further
direct comparative studies are warranted to provide a more comprehensive understanding of
the relative efficacy of these different feed additives on nutrient digestibility in poultry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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